Cas no 2098039-77-9 (Azetidin-3-yl(3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl)methanone
• CAS No: 2098039-77-9
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 4776294
• Update Time: 2023-08-17

Azetidin-3-yl(3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl)methanone
• azetidin-3-yl-[3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl]methanone
• Azetidin-3-yl(3-(cyclopropylmethyl)-4-hydroxypiperidin-1-yl)methanone

• Inchi： 1S/C13H22N2O2/c16-12-3-4-15(13(17)11-6-14-7-11)8-10(12)5-9-1-2-9/h9-12,14,16H,1-8H2
• InChI Key： QZTYOYSINRSSQJ-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2CNC2)=O)CC1CC1CC1

Computed Properties

• Exact Mass: 238.168127949 g/mol
• Monoisotopic Mass: 238.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.33
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6